5-(3-Chlorophenyl)-5-oxovaleronitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(3-Chlorophenyl)-5-oxovaleronitrile, also known as 5-CVO, is an organic compound belonging to the class of oxovaleronitriles. It is a colorless solid that is soluble in water and organic solvents. 5-CVO has a wide range of applications in scientific research, including its use as a laboratory reagent and as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Antibacterial Activity
A study demonstrated the synthesis and evaluation of compounds containing a fragment structurally related to 5-(3-Chlorophenyl)-5-oxovaleronitrile for antibacterial activity. These novel heterocyclic compounds exhibited promising antibacterial properties against various bacterial strains such as Pseudomonas aeruginosa and Escherichia coli, suggesting their potential application in the development of new antibacterial agents (Mehta, 2016).
Crystal Structure and Docking Studies
Crystallographic and molecular docking studies have been conducted on compounds similar to 5-(3-Chlorophenyl)-5-oxovaleronitrile. These studies help in understanding the molecular orientation and interactions within biological targets like enzymes, which is crucial for drug design and development (Al-Hourani et al., 2015).
NMR Identification in Metabolism Studies
NMR techniques have been used to study the metabolism of related compounds, like the identification of metabolites in isolated dog hepatocytes. This provides valuable insights into the metabolic pathways and potential biomedical applications of these compounds (Martin et al., 2003).
Synthesis and Antimicrobial Activity
Research on the synthesis of novel compounds structurally similar to 5-(3-Chlorophenyl)-5-oxovaleronitrile has shown significant antimicrobial properties. These studies contribute to the development of new compounds with potential uses in combating microbial infections (Kumar et al., 2022).
Spectroscopic and Chemical Studies
Detailed spectroscopic and chemical studies, including DFT analysis, have been carried out on related compounds. These studies provide a deeper understanding of the molecular structure, electronic properties, and chemical reactivity, which are essential for various scientific applications (Pathade et al., 2020).
Pharmaceutical Intermediates
5-(3-Chlorophenyl)-5-oxovaleronitrile and related compounds have been used as intermediates in the synthesis of pharmaceuticals. Studies on these compounds help in improving the quality and efficacy of pharmaceutical products (Tang et al., 2010).
properties
IUPAC Name |
5-(3-chlorophenyl)-5-oxopentanenitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO/c12-10-5-3-4-9(8-10)11(14)6-1-2-7-13/h3-5,8H,1-2,6H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTHMEBHXUQHFJG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)CCCC#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30642235 |
Source
|
Record name | 5-(3-Chlorophenyl)-5-oxopentanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30642235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.65 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Chlorophenyl)-5-oxovaleronitrile | |
CAS RN |
898767-68-5 |
Source
|
Record name | 5-(3-Chlorophenyl)-5-oxopentanenitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30642235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.